Cas no 101920-03-0 (4,4'-[m-Phenylenebis[oxy(2-hydroxytrimethylene)]]bis[4-methylmorpholiniumiodide] (7CI))

4,4'-[m-Phenylenebis[oxy(2-hydroxytrimethylene)]]bis[4-methylmorpholiniumiodide] (7CI) structure
101920-03-0 structure
Product Name:4,4'-[m-Phenylenebis[oxy(2-hydroxytrimethylene)]]bis[4-methylmorpholiniumiodide] (7CI)
CAS No:101920-03-0
MF:C22H38I2N2O6
MW:680.355871677399
CID:198564
PubChem ID:3063971
Update Time:2025-04-19

4,4'-[m-Phenylenebis[oxy(2-hydroxytrimethylene)]]bis[4-methylmorpholiniumiodide] (7CI) Chemical and Physical Properties

Names and Identifiers

    • 4,4'-[m-Phenylenebis[oxy(2-hydroxytrimethylene)]]bis[4-methylmorpholiniumiodide] (7CI)
    • 1-[3-[2-hydroxy-3-(4-methylmorpholin-4-ium-4-yl)propoxy]phenoxy]-3-(4-methylmorpholin-4-ium-4-yl)propan-2-ol,diiodide
    • 4,4'-(m-Phenylenebis(oxy(2-hydroxytrimethylene)))bis(4-methylmorpholinium iodide)
    • Morpholinium, 4,4'-(m-phenylenebis(oxy(2-hydroxytrimethylene)))bis(4-methyl-, diiodide
    • 4,4'-{1,3-Phenylenebis[oxy(2-hydroxypropane-3,1-diyl)]}bis(4-methylmorpholin-4-ium) diiodide
    • DTXSID70906828
    • 101920-03-0
    • Inchi: 1S/C22H38N2O6.2HI/c1-23(6-10-27-11-7-23)15-19(25)17-29-21-4-3-5-22(14-21)30-18-20(26)16-24(2)8-12-28-13-9-24;;/h3-5,14,19-20,25-26H,6-13,15-18H2,1-2H3;2*1H/q+2;;/p-2
    • InChI Key: OWBLNOZPQNPENN-UHFFFAOYSA-L
    • SMILES: [I-].[I-].O1CC[N+](C)(CC(COC2C=CC=C(C=2)OCC(C[N+]2(C)CCOCC2)O)O)CC1

Computed Properties

  • Exact Mass: 641.7836
  • Monoisotopic Mass: 680.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 454
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.4Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 76.72
  • LogP: -5.95480
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